Cas no 81269-09-2 ( )

• Product name: &nbsp
• CAS No: 81269-09-2
• MF: C₂₂H₁₉Cl₃S₂
• MW: 453.875260591507
• CID: 986583
• PubChem ID: 285431

  Chemical and Physical Properties

Names and Identifiers

• 1-[bis(benzylsulfanyl)methyl]-4-(trichloromethyl)benzene
• 81269-09-2
• NSC142309
• 1,1'-[{[4-(Trichloromethyl)phenyl]methylene}bis(sulfanediylmethylene)]dibenzene
• DTXSID801001904
• NSC-142309
•  

• Inchi： InChI=1S/C22H19Cl3S2/c23-22(24,25)20-13-11-19(12-14-20)21(26-15-17-7-3-1-4-8-17)27-16-18-9-5-2-6-10-18/h1-14,21H,15-16H2
• InChI Key： USIDHRSKKDHIBL-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CSC(C2=CC=C(C=C2)C(Cl)(Cl)Cl)SCC3=CC=CC=C3

Computed Properties

• Exact Mass: 451.999376g/mol
• Monoisotopic Mass: 451.999376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 50.6Ų